![molecular formula C25H32N4O2 B3447779 1-{[4-(diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide](/img/structure/B3447779.png)
1-{[4-(diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide
Description
“1-{[4-(Diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide” is a chemical compound with the molecular formula C25H32N4O2 . It has an average mass of 420.547 Da and a monoisotopic mass of 420.252533 Da .
Synthesis Analysis
The synthesis of compounds similar to “1-{[4-(diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide” has been reported in the literature . For instance, the synthesis of optical isomers of 2-(4-diphenylmethyl-1-piperazinyl)ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate (manidipine) dihydrochloride was reported by Kajino et al . Another study reported the synthesis of 2‐[4‐(diphenylmethyl)‐1‐piperazinyl]ethyl methyl (±)‐1,4‐dihydro‐2,6‐dimethyl‐4‐(m‐nitrophenyl)‐3,5‐[6‐14C]pyridinedicarboxylate dihydrochloride .Molecular Structure Analysis
The molecular structure of “1-{[4-(diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide” consists of a piperazine ring attached to a diphenylmethyl group and a piperidine ring attached to a carboxamide group .Chemical Reactions Analysis
While specific chemical reactions involving “1-{[4-(diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide” are not available, piperidine derivatives have been reported to exhibit various biological activities, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant effects .Physical And Chemical Properties Analysis
“1-{[4-(diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide” has a molecular formula of C25H32N4O2 and a molecular weight of 420.55 .Future Directions
The future directions for “1-{[4-(diphenylmethyl)-1-piperazinyl]acetyl}-4-piperidinecarboxamide” and similar compounds could involve further exploration of their therapeutic potential, given the wide range of biological activities exhibited by piperidine derivatives . Further studies could also aim to elucidate the specific mechanisms of action of these compounds .
properties
IUPAC Name |
1-[2-(4-benzhydrylpiperazin-1-yl)acetyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N4O2/c26-25(31)22-11-13-28(14-12-22)23(30)19-27-15-17-29(18-16-27)24(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-10,22,24H,11-19H2,(H2,26,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBYIONWGOHLWMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[4-(Diphenylmethyl)piperazin-1-yl]acetyl}piperidine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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